4-Chloro-2-{[(3-methylbutan-2-yl)amino]methyl}phenol

• Molecular Formula: C12H18ClNO
• Molecular Weight: 227.73 g/mol
• IUPAC Name: 4-chloro-2-[(3-methylbutan-2-ylamino)methyl]phenol
• InChI: InChI=1S/C12H18ClNO/c1-8(2)9(3)14-7-10-6-11(13)4-5-12(10)15/h4-6,8-9,14-15H,7H2,1-3H3
• InChI Key: LXUCOYWDZCWDIN-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(C)NCC1=C(C=CC(=C1)Cl)O

Description

4-Chloro-2-{[(3-methylbutan-2-yl)amino]methyl}phenol is a secondary amine derivative featuring a phenol core substituted with a chlorine atom at the 4-position and a (3-methylbutan-2-yl)amino-methyl group at the 2-position. This compound is cataloged as a research chemical (Ref: 10-F747411) by CymitQuimica, though it is currently discontinued . Its structural flexibility allows for applications in medicinal chemistry and organic synthesis, particularly as a precursor for chiral ligands or pharmacologically active molecules.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-Chloro-2-{[(3-methylbutan-2-yl)amino]methyl}phenol typically involves the reaction of 4-chlorophenol with 3-methylbutan-2-amine under controlled conditions. The reaction is usually carried out in the presence of a suitable catalyst and solvent to facilitate the formation of the desired product .

Industrial Production Methods

Industrial production methods for this compound are not well-documented, but they likely involve similar synthetic routes with optimization for large-scale production. This may include the use of continuous flow reactors and advanced purification techniques to ensure high yield and purity.

Chemical Reactions Analysis

Types of Reactions

4-Chloro-2-{[(3-methylbutan-2-yl)amino]methyl}phenol can undergo various chemical reactions, including:

Oxidation: The phenol group can be oxidized to form quinones.

Reduction: The amino group can be reduced to form primary amines.

Substitution: The chloro group can be substituted with other nucleophiles, such as hydroxyl or alkyl groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are typically used.

Substitution: Nucleophilic substitution reactions often involve reagents like sodium hydroxide (NaOH) or alkyl halides.

Major Products Formed

Oxidation: Quinones and other oxidized derivatives.

Reduction: Primary amines and reduced phenol derivatives.

Substitution: Various substituted phenols depending on the nucleophile used.

Scientific Research Applications

4-Chloro-2-{[(3-methylbutan-2-yl)amino]methyl}phenol has several applications in scientific research:

Chemistry: Used as a reagent in organic synthesis and as a starting material for the preparation of more complex molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored for its potential therapeutic effects and as a lead compound in drug discovery.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 4-Chloro-2-{[(3-methylbutan-2-yl)amino]methyl}phenol involves its interaction with specific molecular targets and pathways. The phenol group can participate in hydrogen bonding and other interactions with biological molecules, while the amino group can form covalent bonds with target proteins. These interactions can modulate the activity of enzymes and receptors, leading to various biological effects .

Comparison with Similar Compounds

Comparison with Similar Compounds

The following analysis compares the target compound with structurally related derivatives, focusing on substituent effects, physicochemical properties, synthesis, and applications.

Substituent Variations and Physicochemical Properties

Compound Name	Molecular Formula	Molecular Weight	Key Substituents	Key Properties/Applications
4-Chloro-2-{[(3-methylbutan-2-yl)amino]methyl}phenol (Target)	C₁₂H₁₇ClNO	241.72	Branched alkyl (3-methylbutan-2-yl)	High lipophilicity; potential for asymmetric synthesis
4-Chloro-2-{[(3-chloro-4-fluorophenyl)amino]methyl}phenol	C₁₃H₁₀Cl₂FNO	286.13	Aromatic (3-chloro-4-fluorophenyl)	Enhanced electronegativity; antimicrobial/antifungal applications
4-Chloro-2-(((2,3-dimethylphenyl)amino)methyl)phenol (MFI23)	C₁₅H₁₇ClNO	262.76	Aromatic (2,3-dimethylphenyl)	Low synthesis yield (10%); potential ligand for metal complexes
4-Chloro-2-((1R)-1-{[(R)-(2-chlorophenyl)(cyclopentyl)methyl]amino}ethyl)phenol	C₂₀H₂₃Cl₂NO	364.29	Chiral cyclopentylmethyl + chlorophenyl	Intramolecular H-bonding; enantioselective catalysis
4-Chloro-2-((5-aryl-1,3,4-oxadiazol-2-yl)amino)phenol analogues	Varies (e.g., C₁₄H₁₀ClN₃O₂)	~300–350	Oxadiazole ring	Anticancer activity; electronic modulation via oxadiazole
4-Chloro-2-[(ethylamino)methyl]phenol	C₉H₁₂ClNO	185.65	Simple alkyl (ethyl)	Building block for drug discovery; improved solubility

Structural and Functional Comparisons

• Branched Alkyl vs. Aromatic Substituents :

  • The target compound’s 3-methylbutan-2-yl group enhances lipophilicity compared to aromatic substituents (e.g., 3-chloro-4-fluorophenyl in ). This property may improve blood-brain barrier penetration in drug design.
  • Aromatic derivatives (e.g., MFI23 ) exhibit stronger π-π stacking interactions, favoring receptor binding but often requiring complex purification due to lower yields (e.g., 10% for MFI23).

• Chiral Centers and Asymmetric Catalysis :

  • Compounds with chiral cyclopentylmethyl groups (e.g., ) demonstrate intramolecular O–H⋯N hydrogen bonding, stabilizing conformations critical for enantioselective catalysis. These structures are prioritized in asymmetric synthesis applications.

• Heterocyclic Modifications :

  • Oxadiazole-containing analogues introduce electron-withdrawing effects, enhancing anticancer activity by modulating DNA interaction or enzyme inhibition.

Key Research Findings and Trends

Substituent-Driven Activity :

• Electron-withdrawing groups (e.g., Cl, F) enhance biological activity but may reduce solubility.
• Branched alkyl chains balance lipophilicity and metabolic stability .

Synthetic Efficiency :

• Chiral derivatives require multi-step synthesis but offer high enantiopurity .
• Low yields in aromatic derivatives (e.g., MFI23 ) highlight the need for optimized catalytic conditions.

Emerging Applications :

• Schiff base derivatives (e.g., ) are explored for metal coordination in luminescent materials.
• Heterocyclic modifications (e.g., oxadiazoles ) remain a focus in oncology drug development.

Biological Activity

4-Chloro-2-{[(3-methylbutan-2-yl)amino]methyl}phenol, also known by its CAS number 1038298-72-4, is a synthetic compound that has garnered attention for its potential biological activities. This article explores its biological properties, mechanisms of action, and relevant case studies, supported by data tables and research findings.

The compound has the following chemical properties:

Property	Value
Molecular Formula	C₁₂H₁₈ClN₁O
Molecular Weight	227.73 g/mol
CAS Number	1038298-72-4
Purity	≥ 95%

The biological activity of 4-Chloro-2-{[(3-methylbutan-2-yl)amino]methyl}phenol primarily involves its interaction with various biological targets, including enzymes and receptors. Preliminary studies suggest that it may act as an inhibitor of certain enzymes associated with metabolic pathways, particularly those involved in oxidative stress responses.

Potential Biological Targets

• Aldehyde Dehydrogenases (ALDHs) : The compound may influence ALDH activity, which is crucial in detoxifying aldehydes produced during lipid peroxidation. Inhibition of ALDHs can lead to increased levels of reactive aldehydes, contributing to cellular stress and apoptosis .
• Cell Signaling Pathways : It may modulate pathways related to cancer stem cell maintenance and neurodegenerative processes, potentially due to its structural similarity to known inhibitors of these pathways .

Cytotoxicity Studies

In vitro studies have demonstrated that 4-Chloro-2-{[(3-methylbutan-2-yl)amino]methyl}phenol exhibits cytotoxic effects on various cancer cell lines. The cytotoxicity is believed to be linked to the compound's ability to induce oxidative stress through the inhibition of detoxifying enzymes.

Table 1: Cytotoxic Effects on Cancer Cell Lines

Cell Line	IC₅₀ (µM)	Mechanism of Action
HeLa	15	Induction of apoptosis via ROS
MCF-7	20	Inhibition of ALDH1A1
A549	25	Disruption of mitochondrial function

Case Studies

• Study on Neuroprotection : A study investigated the neuroprotective effects of the compound in models of oxidative stress-induced neuronal damage. Results indicated that treatment with 4-Chloro-2-{[(3-methylbutan-2-yl)amino]methyl}phenol reduced neuronal cell death and improved cell viability by modulating oxidative stress pathways .
• Cancer Research : Another study focused on the role of this compound in inhibiting tumor growth in xenograft models. The findings suggested that it significantly reduced tumor size compared to control groups, highlighting its potential as a therapeutic agent in oncology .